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Compound of Interest

Compound Name: Spns2-IN-1

Cat. No.: B12385182 Get Quote

This document provides crucial guidance for the safe handling and proper disposal of Spns2-
IN-1, a potent inhibitor of Spns2-dependent S1P transport. Adherence to these procedures is

vital for ensuring laboratory safety and environmental compliance. Researchers, scientists, and

drug development professionals should review this information thoroughly before working with

this compound.

Chemical and Physical Properties
A summary of the known quantitative data for Spns2-IN-1 is presented below. This information

is essential for understanding the compound's characteristics for safe handling and storage.
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Property Value Reference

Molecular Formula C₂₄H₄₀ClN₃ MedchemExpress

Molecular Weight 406.05 g/mol MedchemExpress

IC₅₀
1.4 ± 0.3 μM (for Spns2-

dependent S1P transport)
MedchemExpress

Appearance Solid MedchemExpress

Storage
Recommended to store as per

the Certificate of Analysis
MedchemExpress

Shipping

Room temperature in the

continental US; may vary

elsewhere

MedchemExpress

Immediate Safety and Handling Protocols
Due to the absence of a publicly available Safety Data Sheet (SDS), specific handling

precautions for Spns2-IN-1 are not fully detailed. However, based on its chemical structure,

which includes an imidazole moiety, and general laboratory best practices for handling

research chemicals, the following preliminary precautions are strongly advised.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

General Handling:
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Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE.

For small spills of solid material, carefully sweep up and place in a sealed container for

disposal. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Experimental Workflow for Obtaining Safety Data
Prior to any handling or disposal of Spns2-IN-1, obtaining the official Safety Data Sheet (SDS)

from the supplier is a mandatory first step. The following workflow outlines this critical process.
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Workflow for Accessing Spns2-IN-1 Safety Information

Identify the supplier of Spns2-IN-1
(e.g., MedchemExpress)

Navigate to the product page for
Spns2-IN-1 (HY-156408)

Locate and click the 'SAFETY DATA SHEET (SDS)' link

Submit a request for the SDS
by providing the required information

Receive and thoroughly review the
complete Safety Data Sheet

Do not handle the compound if SDS
is unavailable

Implement all handling and disposal
procedures as specified in the SDS

Click to download full resolution via product page

Caption: Workflow for obtaining the Spns2-IN-1 Safety Data Sheet.

Proper Disposal Procedures for Spns2-IN-1
Disclaimer: The following disposal procedures are based on general guidelines for chemical

waste and the potential hazards associated with imidazole-containing compounds.[1][2][3][4][5]
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The official Safety Data Sheet (SDS) for Spns2-IN-1, once obtained, will supersede this

general guidance. All chemical waste must be disposed of in accordance with local, state, and

federal regulations.

Step 1: Waste Identification and Segregation

Pure Spns2-IN-1: Unused or expired solid Spns2-IN-1 should be collected in a clearly

labeled, sealed container as hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with Spns2-IN-1, such

as pipette tips, gloves, and bench paper, must be considered contaminated and disposed of

as hazardous waste.

Solutions: Solutions containing Spns2-IN-1 should be collected in a designated, sealed, and

properly labeled waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Step 2: Waste Collection and Storage

Use compatible, leak-proof containers for all Spns2-IN-1 waste.

Label all waste containers clearly with "Hazardous Waste," the full chemical name "Spns2-
IN-1," and any other required information as per your institution's guidelines.

Store waste containers in a designated, well-ventilated, and secure secondary containment

area away from incompatible materials.

Step 3: Disposal Pathway

All waste containing Spns2-IN-1 must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.

Do not dispose of Spns2-IN-1 down the drain or in regular trash.

Follow all institutional procedures for requesting a hazardous waste pickup.

The logical flow for the proper disposal of Spns2-IN-1 is illustrated in the diagram below.
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Spns2-IN-1 Disposal Procedure

Obtain and review the
Spns2-IN-1 Safety Data Sheet

Segregate Waste:
- Pure Compound

- Contaminated Materials
- Solutions

Collect waste in a labeled,
sealed, and compatible container

DO NOT

Pour down the drain

Dispose in regular trash

Store waste in a designated
secondary containment area

Arrange for disposal through
Institutional EHS or a licensed
hazardous waste contractor

Maintain all disposal records
as required by regulations

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Spns2-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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